Cas no 2470439-29-1 (1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride)
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride
- 2470439-29-1
- EN300-26990337
- 1-(Cyclohexylmethyl)piperidin-3-amine;dihydrochloride
-
- MDL: MFCD32710777
- Inchi: 1S/C12H24N2.2ClH/c13-12-7-4-8-14(10-12)9-11-5-2-1-3-6-11;;/h11-12H,1-10,13H2;2*1H
- InChI Key: JTCLNRWBLZAHPS-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCC(C1)N)CC1CCCCC1
Computed Properties
- Exact Mass: 268.1473042g/mol
- Monoisotopic Mass: 268.1473042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3Ų
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26990337-0.05g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 0.05g |
$166.0 | 2023-09-11 | |
| Enamine | EN300-26990337-0.1g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 0.1g |
$248.0 | 2023-09-11 | |
| Enamine | EN300-26990337-0.25g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 0.25g |
$353.0 | 2023-09-11 | |
| Enamine | EN300-26990337-0.5g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 0.5g |
$557.0 | 2023-09-11 | |
| Enamine | EN300-26990337-1.0g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 1g |
$714.0 | 2023-06-02 | |
| Enamine | EN300-26990337-2.5g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 2.5g |
$1399.0 | 2023-09-11 | |
| Enamine | EN300-26990337-5.0g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 5g |
$2070.0 | 2023-06-02 | |
| Enamine | EN300-26990337-10.0g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 10g |
$3069.0 | 2023-06-02 | |
| Enamine | EN300-26990337-1g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 1g |
$714.0 | 2023-09-11 | |
| Enamine | EN300-26990337-5g |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride |
2470439-29-1 | 95% | 5g |
$2070.0 | 2023-09-11 |
1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride
1-(Cyclohexylmethyl)piperidin-3-amine Dihydrochloride: A Comprehensive Overview
1-(Cyclohexylmethyl)piperidin-3-amine dihydrochloride (CAS No. 2470439-29-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has shown promise in various applications, particularly in the development of novel therapeutic agents.
The chemical structure of 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride consists of a piperidine ring substituted with a cyclohexylmethyl group and an amino group, with the entire molecule being in the dihydrochloride salt form. This structure imparts specific pharmacological properties that make it an attractive candidate for drug development. The cyclohexylmethyl substitution provides enhanced lipophilicity, which can improve the compound's ability to cross biological membranes and reach its target sites within the body.
Recent studies have focused on the pharmacological activities of 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride. One notable area of research is its potential as a neuroprotective agent. In vitro and in vivo experiments have demonstrated that this compound can effectively protect neurons from oxidative stress and neurotoxicity, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative damage.
Another promising application of 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride is in the treatment of chronic pain. Preclinical studies have shown that this compound exhibits potent analgesic effects by interacting with specific receptors in the central nervous system. The exact mechanism is still under investigation, but preliminary data suggest that it may act through the modulation of GABAergic and glutamatergic neurotransmission, which are key pathways involved in pain perception.
In addition to its neuroprotective and analgesic properties, 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride has also been explored for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines, thereby providing a potential therapeutic benefit for these conditions.
The safety profile of 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
From a synthetic chemistry perspective, 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride can be synthesized through various routes. One common method involves the reaction of cyclohexylmethyl bromide with piperidine followed by N-alkylation to introduce the amino group. The final step involves the conversion to the dihydrochloride salt form to enhance solubility and stability. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both research and pharmaceutical development.
The pharmaceutical industry has shown considerable interest in 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride due to its diverse therapeutic potential. Several pharmaceutical companies are currently conducting clinical trials to evaluate its efficacy in treating various conditions. These trials aim to provide robust data on the compound's safety, pharmacokinetics, and clinical outcomes, which will be crucial for regulatory approval and market entry.
In conclusion, 1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride (CAS No. 2470439-29-1) represents a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.
2470439-29-1 (1-(cyclohexylmethyl)piperidin-3-amine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)